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Compound Profile Boscalid (CAS No. 188425-85-6) is a broad-spectrum carboxamide fungicide that acts

as a succinate dehydrogenase inhibitor (SDHI), disrupting cellular energy production [1] [2]. Its primary

physical and chemical properties relevant to environmental testing are summarized below.

Model Organism The standard test species for earthworm toxicity studies is Eisenia fetida (or the closely

related Eisenia foetida) [1] [3] [4]. This species is recommended in standardized guidelines (e.g., OECD

207) due to its sensitivity, ease of culture, and relevance as a soil-dwelling organism.

Tiered Testing Approach & Key Findings

Earthworm toxicity assessment for boscalid follows a tiered strategy, progressing from basic laboratory tests

to higher-tier field studies.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 9 Tech Support

https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://www.smolecule.com/products/s565657?utm_src=pdf-interest
https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://www.invivochem.com/Boscalid.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/86.htm
https://www.invivochem.com/Boscalid.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.sciencedirect.com/science/article/abs/pii/S0048357524002554
https://www.smolecule.com/products/s565657?utm_src=pdf-body
https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Laboratory Assessments Field Assessments Mechanistic Assessments

Boscalid Earthworm
Toxicity Assessment

Laboratory Tier Field Study Tier Mechanistic Studies

Acute Contact Test
(OECD 207)

Artificial Soil Test
(OECD 207) Bioaccumulation Assay Chronic Sublethal Assays Standardized Field Studies

(ISO 11268-3) Multi-Year Study Programs Population-Level Analysis
(Abundance, Species Diversity)

Biomarker Analysis
(Oxidative Stress Enzymes)

Gene Expression
(Antioxidant & Detoxification)

Tissue Damage
(Histopathology)

Click to download full resolution via product page

Diagram 1: A tiered strategy for assessing boscalid toxicity in earthworms, progressing from controlled

laboratory studies to complex field evaluations and mechanistic investigations.

Experimental Protocols & Data

Protocol 1: Acute Toxicity Tests (OECD 207 Guideline)

This initial screening includes two complementary methods [3].

Test Parameter Filter Paper Contact Test Artificial Soil Test

Objective Identify potentially toxic chemicals;

rapid screening [3]

Simulate natural exposure in soil; more

ecologically relevant data [3]

Test Organism Eisenia foetida (adults) [3] Eisenia foetida (adults) [3]

Test Setup Moist filter paper in vials; one
worm per vial [3]

Precis defined artificial soil in containers [3]
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Test Parameter Filter Paper Contact Test Artificial Soil Test

Exposure Direct contact with treated filter
paper [3]

Exposure through ingestion and contact
with treated soil [3]

Concentrations ≥5 treatment levels in a geometric
series [3]

≥5 treatment levels in a geometric series
[3]

Replicates ≥10 replicates per treatment [3] ≥4 replicates per treatment [3]

Duration &
Conditions

48 hours, in the dark [3] 14 days; mortality assessed at 7 and 14

days [3]

Endpoint Lethality (mortality) [3] Lethality (mortality) [3]

Protocol 2: Chronic & Sublethal Endpoint Assays

These assays investigate effects beyond mortality, including oxidative stress, bioaccumulation, and complex

interactions [1] [5] [4].

Assay Type Key Measurement Endpoints Experimental Details

Oxidative Stress
Biomarkers [5] [4]

Malondialdehyde (MDA), Superoxide

Dismutase (SOD), Catalase (CAT),
Glutathione S-transferase (GST)

activities

Homogenize earthworm tissues in

buffer; centrifuge to obtain
supernatant for enzymatic assays [5].

Gene Expression
Analysis [5]

mRNA levels of sod, cat, gst, cyp4,

nrf1
Extract RNA from earthworm tissue;

use qRT-PCR to quantify gene
expression changes relative to

controls [5].

Bioaccumulation
Assay [1] [4]

Bioconcentration Factor (BCF), tissue

residues via LC-MS/MS

Expose earthworms to spiked soil

(e.g., 7 days), then transfer to clean
soil for depuration; analyze tissue

concentrations [1].
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Assay Type Key Measurement Endpoints Experimental Details

Co-exposure
Studies [1] [4]

Degradation half-life in soil, mortality,
oxidative stress under pollutant

mixtures

Co-expose earthworms to boscalid
and other pollutants (e.g., antibiotic

amoxicillin); measure interactive
effects [4].

Protocol 3: Earthworm Field Studies (ISO 11268-3)

Higher-tier field studies assess long-term, population-level effects under realistic agricultural conditions [6].

Study
Aspect

Description

Objective Assess long-term, in-crop effects on earthworm abundance and population

development under realistic conditions [6].

Study
Design

Standardized field studies, often as multi-annual programs (e.g., 5 years) with

consecutive annual applications and sampling [6].

Application Fungicide formulation (e.g., Cantus containing 50% boscalid) applied at or above

registered use rates to represent a realistic worst case [6].

Sampling Earthworm abundance and species composition assessed annually, often one year after

the last application [6].

Data
Analysis

Abundance development in relation to measured boscalid soil concentrations; effect

size meta-analysis of data across multiple years and sites [6].

Key Experimental Findings

Research has yielded critical quantitative data on boscalid's effects and behavior in earthworms.
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Parameter Reported Value / Finding Experimental Context

Soil Half-life
(Degradation)

12.3 ± 1.2 days (boscalid alone);
Extended with co-exposure [1]

Laboratory soil microcosms; co-exposure
with amoxicillin inhibited microbial

degradation [1] [4].

Bioaccumulation
Factor (BCF)

1.32 ± 0.15 (boscalid alone);

Increased to 2.21 ± 0.24 with co-
exposure [1]

Calculated from earthworm tissue

concentrations after 14-day exposure in
soil [1].

Oxidative Stress Co-exposure elevated MDA by
2.3-fold and reduced SOD by

47.2% vs. control [1]

In earthworms (Eisenia fetida) exposed to
boscalid and amoxicillin in soil [1] [4].

Field Population
Effects

No consistent, long-term

adverse effects on earthworm
abundance or communities [6]

Multi-year field studies in German

agricultural fields with boscalid
concentrations above typical environmental

levels [6].

Molecular Mechanism of Action

Boscalid's toxicity primarily stems from its inhibition of succinate dehydrogenase, a key enzyme in

mitochondrial energy production. This mechanism is graphically summarized below.
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Diagram 2: The molecular mechanism of boscalid toxicity in earthworms. Boscalid inhibits succinate

dehydrogenase (SDH), disrupting mitochondrial function and leading to oxidative stress and cellular

damage.

Conclusion

The assessment of boscalid's toxicity to earthworms requires a comprehensive approach. Standardized

laboratory tests (OECD 207) are crucial for determining acute lethal concentrations and sublethal

biochemical effects, revealing boscalid can induce oxidative stress and bioaccumulate, with potential for

enhanced toxicity in pollutant mixtures [1] [4]. However, higher-tier, multi-year field studies (ISO 11268-3)

are essential for a definitive ecological risk assessment, as these studies have demonstrated no consistent

long-term adverse effects on earthworm populations under realistic agricultural use conditions, despite soil

concentrations exceeding typical environmental residues [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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